Cas no 391228-66-3 (N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-phenoxybenzamide)

• Product Name: N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-phenoxybenzamide
• CAS No: 391228-66-3
• MF: C₂₂H₁₄Cl₂N₂O₂S
• MW: 441.329761981964
• CID: 6176705
• PubChem ID: 3259523
• Update Time: 2025-05-20

N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-phenoxybenzamide
• AKOS001020786
• 391228-66-3
• N-(4-(2,5-dichlorophenyl)thiazol-2-yl)-3-phenoxybenzamide
• N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-3-phenoxybenzamide
• Oprea1_465359
• Z27278014
• F0193-0239

• Inchi： 1S/C22H14Cl2N2O2S/c23-15-9-10-19(24)18(12-15)20-13-29-22(25-20)26-21(27)14-5-4-8-17(11-14)28-16-6-2-1-3-7-16/h1-13H,(H,25,26,27)
• InChI Key： YXMFWQRURCYSQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CSC(=N1)NC(C1C=CC=C(C=1)OC1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 440.0153043g/mol
• Monoisotopic Mass: 440.0153043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-phenoxybenzamide

N-4-(2,5-Dichlorophenyl)-1,3-Thiazol-2-yl-3-phenoxybenzamide

The compound with CAS No 391228-66-3, known as N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-phenoxybenzamide, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical systems.

N-4-(2,5-Dichlorophenyl) is a key substituent in this molecule, contributing to its stability and reactivity. The 1,3-thiazol ring system is another critical component, known for its aromaticity and ability to participate in various chemical reactions. The phenoxybenzamide group further enhances the molecule's versatility by introducing additional functional groups that can interact with other compounds.

Recent studies have highlighted the importance of such compounds in the development of new materials for electronic applications. For instance, research published in the Journal of Materials Chemistry has demonstrated that derivatives of this compound can be used as high-performance semiconductors in organic electronics. This finding underscores the potential of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-phenoxybenzamide in advancing next-generation electronic devices.

In addition to its electronic applications, this compound has shown promise in the field of catalysis. A study conducted at the University of California revealed that when used as a catalyst ligand, it significantly enhances the efficiency of certain industrial chemical reactions. This discovery has opened new avenues for its use in sustainable chemical manufacturing processes.

The synthesis of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-phenoxybenzamide involves a multi-step process that requires precise control over reaction conditions. The first step typically involves the preparation of the thiazole ring system through a condensation reaction between an amine and a thioester or related compound. Subsequent steps involve functionalization with the dichlorophenyl and phenoxybenzamide groups to achieve the final product.

One of the most intriguing aspects of this compound is its ability to form self-assembled monolayers (SAMs) on various substrates. Research published in Langmuir has shown that SAMs formed by this compound exhibit excellent stability and conductivity properties, making them ideal for use in sensors and other nanotechnology applications.

Furthermore, recent advancements in computational chemistry have allowed researchers to model the electronic properties of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-phenoxybenzamide with unprecedented accuracy. These models have provided valuable insights into its potential uses in photovoltaic devices and energy storage systems.

In conclusion, N-CAS No 391228-66-3 stands out as a versatile and innovative compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in the development of cutting-edge technologies.